Cas no 2097864-64-5 (6-cyclopropyl-3-(1-{thieno2,3-dpyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-cyclopropyl-3-(1-{thieno2,3-dpyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2097864-64-5
• MF: C₁₉H₂₁N₅OS
• MW: 367.467941999435
• CID: 5998401
• PubChem ID: 126941688
• Update Time: 2025-05-22

6-cyclopropyl-3-(1-{thieno2,3-dpyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-3-(1-{thieno2,3-dpyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one
• 2097864-64-5
• F6606-1930
• 6-cyclopropyl-3-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methyl]-3,4-dihydropyrimidin-4-one
• 6-cyclopropyl-3-[(1-thieno[2,3-d]pyrimidin-4-ylpiperidin-4-yl)methyl]pyrimidin-4-one
• AKOS032929540

• Inchi： 1S/C19H21N5OS/c25-17-9-16(14-1-2-14)22-12-24(17)10-13-3-6-23(7-4-13)18-15-5-8-26-19(15)21-11-20-18/h5,8-9,11-14H,1-4,6-7,10H2
• InChI Key： LHEPSWBWXRZZJS-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC=NC=2N1CCC(CN2C=NC(=CC2=O)C2CC2)CC1

Computed Properties

• Exact Mass: 367.14668148g/mol
• Monoisotopic Mass: 367.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89.9Ų

Additional information on 6-cyclopropyl-3-(1-{thieno2,3-dpyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one

Compound CAS No 2097864-64-5: 6-Cyclopropyl-3-(1-{Thieno[2,3-d]Pyrimidin-4-Yl}Piperidin-4-Yl)Methyl-3,4-Dihydropyrimidin-4-One

The compound CAS No 2097864-64-5, known as 6-cyclopropyl-3-(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of dihydropyrimidones, which are known for their diverse biological activities and applications in therapeutic development.

Recent studies have highlighted the importance of dihydropyrimidones as scaffolds for designing bioactive molecules targeting various disease states, including cancer, inflammation, and neurodegenerative disorders. The integration of a thienopyrimidine moiety within the structure of this compound adds unique electronic and steric properties, enhancing its binding affinity to specific molecular targets such as kinases and proteases.

The synthesis of CAS No 2097864-64-5 involves a multi-step process that combines advanced organic synthesis techniques, including Suzuki coupling and Stille cross-coupling reactions. These methods ensure high yields and excellent purity, making the compound suitable for preclinical studies and potential clinical trials.

One of the most promising aspects of this compound is its ability to modulate key signaling pathways involved in cellular proliferation and apoptosis. For instance, research has shown that CAS No 2097864-64-5 exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. This property makes it a strong candidate for the development of anticancer agents targeting tumors with high CDK activity.

In addition to its kinase inhibitory properties, CAS No 2097864-64-5 has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual functionality underscores its potential as a multi-target therapeutic agent capable of addressing complex disease mechanisms.

The structural features of this compound, particularly the presence of a cyclopropyl group, contribute significantly to its pharmacokinetic profile. The cyclopropane ring enhances lipophilicity, improving absorption and bioavailability while maintaining stability in physiological conditions.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on CAS No 2097864-64-5, providing insights into its binding modes with various protein targets. These studies have revealed that the compound interacts favorably with hydrophobic pockets and hydrogen bonding networks within target enzymes, further validating its therapeutic potential.

Moreover, the integration of a thienopyrimidine ring introduces aromaticity and conjugation into the molecule, enhancing its electronic communication across the structure. This feature is crucial for optimizing both in vitro and in vivo activities while minimizing off-target effects.

In conclusion, CAS No 2097864-64-5 represents a cutting-edge advancement in medicinal chemistry with broad implications for drug development. Its unique structural features, coupled with promising biological activities, position it as a valuable tool for addressing unmet medical needs across various therapeutic areas.